Cas no 1932816-37-9 ((2R)-3,3,3-trifluoro-2-methylpropan-1-ol)

(2R)-3,3,3-Trifluoro-2-methylpropan-1-ol is a chiral fluorinated alcohol with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The (2R)-enantiomer offers stereochemical precision, enabling selective interactions in asymmetric synthesis or enzyme inhibition studies. The methyl substitution at the β-position further influences steric and electronic properties, allowing fine-tuning of molecular recognition. This compound serves as a versatile intermediate in the development of fluorinated analogs with improved pharmacokinetic profiles. Its high purity and defined stereochemistry ensure reproducibility in research and industrial applications.

(2R)-3,3,3-trifluoro-2-methylpropan-1-ol structure

1932816-37-9 structure

Product Name:(2R)-3,3,3-trifluoro-2-methylpropan-1-ol

CAS No:1932816-37-9

MF:C₄H₇F₃O

MW:128.092992067337

CID:5760188

PubChem ID:16057336

Update Time:2025-10-14

(2R)-3,3,3-trifluoro-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

- GPEPNXRUEOKKDO-GSVOUGTGSA-N
- (2R)-3,3,3-trifluoro-2-methylpropan-1-ol
- 1932816-37-9
- EN300-6507233
- SCHEMBL7889829
- Inchi： 1S/C4H7F3O/c1-3(2-8)4(5,6)7/h3,8H,2H2,1H3/t3-/m1/s1
- InChI Key： GPEPNXRUEOKKDO-GSVOUGTGSA-N
- SMILES： FC([C@H](C)CO)(F)F

Computed Properties

Exact Mass: 128.04489933g/mol
Monoisotopic Mass: 128.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 68.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 20.2Å²

(2R)-3,3,3-trifluoro-2-methylpropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6507233-0.05g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	0.05g	$1381.0	2023-05-31
Enamine	EN300-6507233-0.1g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	0.1g	$1447.0	2023-05-31
Enamine	EN300-6507233-0.25g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	0.25g	$1513.0	2023-05-31
Enamine	EN300-6507233-0.5g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	0.5g	$1577.0	2023-05-31
Enamine	EN300-6507233-1.0g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	1g	$1643.0	2023-05-31
Enamine	EN300-6507233-2.5g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	2.5g	$3220.0	2023-05-31
Enamine	EN300-6507233-5.0g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	5g	$4764.0	2023-05-31
Enamine	EN300-6507233-10.0g	(2R)-3,3,3-trifluoro-2-methylpropan-1-ol	1932816-37-9	10g	$7065.0	2023-05-31